Cas no 62522-29-6 (1-Piperazineheptanoic acid, methyl ester)
62522-29-6 structure
Product Name:1-Piperazineheptanoic acid, methyl ester
CAS No:62522-29-6
MF:C12H24N2O2
MW:228.331163406372
CID:441742
PubChem ID:71385595
Update Time:2025-04-19
1-Piperazineheptanoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineheptanoic acid, methyl ester
- methyl 7-piperazin-1-ylheptanoate
- 62522-29-6
- DTXSID10807820
- METHYL 7-(PIPERAZIN-1-YL)HEPTANOATE
-
- Inchi: 1S/C12H24N2O2/c1-16-12(15)6-4-2-3-5-9-14-10-7-13-8-11-14/h13H,2-11H2,1H3
- InChI Key: DNCGRMCZHUMDLF-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCN1CCNCC1)=O
Computed Properties
- Exact Mass: 228.18392
- Monoisotopic Mass: 228.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
1-Piperazineheptanoic acid, methyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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